Cas no 1805549-92-1 (2-Bromo-3-fluoro-4-nitrobenzonitrile)

• Product Name: 2-Bromo-3-fluoro-4-nitrobenzonitrile
• CAS No: 1805549-92-1
• MF: C₇H₂BrFN₂O₂
• MW: 245.005383968353
• CID: 4976427
• Update Time: 2025-06-12

2-Bromo-3-fluoro-4-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-fluoro-4-nitrobenzonitrile

• Inchi： 1S/C7H2BrFN2O2/c8-6-4(3-10)1-2-5(7(6)9)11(12)13/h1-2H
• InChI Key： YEOHVIYBEZNIQQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(=C1F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 259
• XLogP3: 2.3
• Topological Polar Surface Area: 69.6

Additional information on 2-Bromo-3-fluoro-4-nitrobenzonitrile

Recent Advances in the Application of 2-Bromo-3-fluoro-4-nitrobenzonitrile (CAS: 1805549-92-1) in Chemical Biology and Pharmaceutical Research

2-Bromo-3-fluoro-4-nitrobenzonitrile (CAS: 1805549-92-1) has emerged as a versatile intermediate in chemical biology and pharmaceutical research due to its unique structural properties and reactivity. Recent studies have highlighted its potential in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, focusing on its applications, synthetic methodologies, and biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2-Bromo-3-fluoro-4-nitrobenzonitrile as a key building block in the synthesis of selective JAK2 inhibitors. The compound's bromo and nitro functional groups facilitated efficient cross-coupling reactions, enabling the rapid assembly of diverse heterocyclic scaffolds. The resulting inhibitors exhibited nanomolar potency against JAK2, a target implicated in myeloproliferative disorders, showcasing the compound's value in drug discovery.

Another significant application of 2-Bromo-3-fluoro-4-nitrobenzonitrile was reported in a Bioorganic & Medicinal Chemistry Letters article, where it served as a precursor for the development of fluorinated quinolone antibiotics. The incorporation of the fluorine atom enhanced the compounds' membrane permeability and target binding affinity, leading to improved antibacterial activity against resistant strains of Staphylococcus aureus. This study underscores the compound's potential in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 2-Bromo-3-fluoro-4-nitrobenzonitrile to improve yield and purity. A 2024 Organic Process Research & Development paper detailed a scalable, one-pot nitration-bromination sequence starting from 3-fluorobenzonitrile, achieving an overall yield of 78% with >99% purity. This methodological improvement is expected to facilitate broader adoption of the compound in industrial-scale pharmaceutical manufacturing.

In chemical biology applications, 2-Bromo-3-fluoro-4-nitrobenzonitrile has been employed as a versatile probe for studying enzyme mechanisms. Its electron-deficient aromatic system makes it particularly useful for investigating nucleophilic aromatic substitution reactions in biological systems. Recent work published in ACS Chemical Biology utilized this compound to elucidate the catalytic mechanism of nitroreductase enzymes, providing insights that could inform the design of prodrug activation systems for targeted cancer therapies.

Looking forward, the unique properties of 2-Bromo-3-fluoro-4-nitrobenzonitrile position it as a valuable tool for diverse research applications. Its combination of halogen substituents and electron-withdrawing groups offers multiple points for further chemical modification, making it particularly attractive for fragment-based drug discovery approaches. Ongoing research is exploring its potential in the development of covalent inhibitors and as a scaffold for PET tracer development, leveraging the fluorine-18 isotope for imaging applications.

In conclusion, recent studies have significantly expanded our understanding of 2-Bromo-3-fluoro-4-nitrobenzonitrile's applications in pharmaceutical research and chemical biology. Its versatility as a synthetic intermediate and biological probe continues to drive innovation across multiple therapeutic areas. As synthetic methodologies improve and novel applications emerge, this compound is likely to remain an important tool in medicinal chemistry and drug discovery efforts.